molecular formula C17H18N2O2 B240592 N-{4-[2-(dimethylamino)-2-oxoethyl]phenyl}benzamide

N-{4-[2-(dimethylamino)-2-oxoethyl]phenyl}benzamide

Cat. No. B240592
M. Wt: 282.34 g/mol
InChI Key: IANFVCMGCKEAAX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-{4-[2-(dimethylamino)-2-oxoethyl]phenyl}benzamide, also known as DMOAPB, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of N-{4-[2-(dimethylamino)-2-oxoethyl]phenyl}benzamide is not fully understood, but it is believed to act through multiple pathways. In cancer cells, N-{4-[2-(dimethylamino)-2-oxoethyl]phenyl}benzamide has been shown to inhibit the activity of the protein kinase CK2, which is involved in cell growth and survival. In inflammation research, N-{4-[2-(dimethylamino)-2-oxoethyl]phenyl}benzamide has been shown to inhibit the activation of NF-κB, a transcription factor that regulates the expression of pro-inflammatory cytokines. In neurodegenerative disease research, N-{4-[2-(dimethylamino)-2-oxoethyl]phenyl}benzamide has been shown to activate the Nrf2 pathway, which is involved in antioxidant defense and cell survival.
Biochemical and Physiological Effects
N-{4-[2-(dimethylamino)-2-oxoethyl]phenyl}benzamide has been shown to have various biochemical and physiological effects. In cancer cells, N-{4-[2-(dimethylamino)-2-oxoethyl]phenyl}benzamide has been shown to induce apoptosis, inhibit cell proliferation, and reduce tumor growth. In inflammation research, N-{4-[2-(dimethylamino)-2-oxoethyl]phenyl}benzamide has been shown to reduce the production of pro-inflammatory cytokines, such as TNF-α and IL-6. In neurodegenerative disease research, N-{4-[2-(dimethylamino)-2-oxoethyl]phenyl}benzamide has been shown to protect neurons from oxidative stress, improve cognitive function, and reduce inflammation.

Advantages and Limitations for Lab Experiments

One advantage of using N-{4-[2-(dimethylamino)-2-oxoethyl]phenyl}benzamide in lab experiments is its potential therapeutic applications in various fields, including cancer, inflammation, and neurodegenerative diseases. Another advantage is its relatively simple synthesis method. However, one limitation is the lack of understanding of its mechanism of action, which makes it difficult to optimize its therapeutic potential.

Future Directions

For research include further exploration of its mechanism of action, optimization of its therapeutic potential, and development of more efficient synthesis methods.

Synthesis Methods

N-{4-[2-(dimethylamino)-2-oxoethyl]phenyl}benzamide can be synthesized through a multi-step process involving the reaction of 4-aminobenzoyl chloride with 2-(dimethylamino)ethylamine, followed by the reaction with 2-bromoacetyl bromide. The final product is obtained through the reaction of the resulting intermediate with 4-nitrophenylboronic acid, followed by reduction with sodium dithionite.

Scientific Research Applications

N-{4-[2-(dimethylamino)-2-oxoethyl]phenyl}benzamide has been studied for its potential therapeutic applications in various fields, including cancer treatment, inflammation, and neurodegenerative diseases. In cancer research, N-{4-[2-(dimethylamino)-2-oxoethyl]phenyl}benzamide has been shown to inhibit the growth of cancer cells and induce apoptosis. Inflammation research has shown that N-{4-[2-(dimethylamino)-2-oxoethyl]phenyl}benzamide can reduce inflammation by inhibiting the production of pro-inflammatory cytokines. In neurodegenerative disease research, N-{4-[2-(dimethylamino)-2-oxoethyl]phenyl}benzamide has been shown to protect neurons from oxidative stress and improve cognitive function.

properties

Product Name

N-{4-[2-(dimethylamino)-2-oxoethyl]phenyl}benzamide

Molecular Formula

C17H18N2O2

Molecular Weight

282.34 g/mol

IUPAC Name

N-[4-[2-(dimethylamino)-2-oxoethyl]phenyl]benzamide

InChI

InChI=1S/C17H18N2O2/c1-19(2)16(20)12-13-8-10-15(11-9-13)18-17(21)14-6-4-3-5-7-14/h3-11H,12H2,1-2H3,(H,18,21)

InChI Key

IANFVCMGCKEAAX-UHFFFAOYSA-N

SMILES

CN(C)C(=O)CC1=CC=C(C=C1)NC(=O)C2=CC=CC=C2

Canonical SMILES

CN(C)C(=O)CC1=CC=C(C=C1)NC(=O)C2=CC=CC=C2

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.